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Compound Focus: STF-118804

CAS No.: 894187-61-2

Cat. No.: S548918

Biochemical Mechanism of Action

STF-118804 acts as a highly specific and potent competitive inhibitor of Nicotinamide
Phosphoribosyltransferase (NAMPT), the rate-limiting enzyme in the NAD+ salvage pathway [1]. This
inhibition blocks the conversion of nicotinamide (NAM) to nicotinamide mononucleotide (NMN), leading to
a severe depletion of intracellular NAD+ pools [1]. The resulting metabolic collapse is characterized by
reduced glycolysis (decreased glucose uptake and lactate excretion) and a drop in ATP levels [1]. This energy
crisis activates the energy-sensor AMPK (phosphorylating it at Thr172) while simultaneously inhibiting the

mTOR growth pathway, ultimately triggering apoptosis (programmed cell death) in cancer cells [2] [1].

The following diagram illustrates this mechanism and its cellular consequences:
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In Vitro Application Protocols

Cell Viability and Anti-Proliferation Assays

STF-118804 demonstrates potent, nanomolar-range activity against various cancer cell lines [2] [1].

Incubation

Cell Line Cancer Type Assay . ECso / ICs0
Time

NALM-6 B-cell Acute Lymphoblastic  CellTiter-Glo 72 hours 0.026 uM [2]

(Human) Leukemia (B-ALL)

Mouse B-ALL B-cell Acute Lymphoblastic  CellTiter-Glo 72 hours 0.061 - 0.072 uM

Leukemia (B-ALL) [2]

Panc-1 Pancreatic Ductal MTT / Trypan Blue 72 hours ~12.5 nM

(Human) Adenocarcinoma (PDAC) (approx. from
graph) [1]

PaTu8988t Pancreatic Ductal MTT / 72 hours ~12.5 nM

(Human) Adenocarcinoma (PDAC) Sulforhodamine B (approx. from
graph) [1]

SUP-B15 B-cell Acute Lymphoblastic  CellTiter-Glo 72 hours 1.1 uM [2]

(Human) Leukemia (B-ALL)

Detailed Protocol (MTT Assay in PDAC Cells) [1]:

e Cell Seeding: Plate PDAC cells (e.g., Panc-1, PaTu8988t) in 96-well plates at a standardized
density.

e Compound Treatment: Add STF-118804 in a concentration gradient (e.g., 6.25 nM to 25 nM).
Prepare a stock solution in DMSO and dilute with culture medium; ensure the final DMSO
concentration is the same in all wells, including the vehicle control.

¢ Incubation: Incubate cells with the compound for 72 hours at 37°C in a 5% CO:z atmosphere.
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¢ Viability Measurement: Add MTT reagent to each well and incubate for several hours. The viable
cells will convert MTT to purple formazan crystals. Solubilize the crystals and measure the
absorbance at 570 nm.

¢ Data Analysis: Calculate cell viability relative to the vehicle control and determine the ICso value
using appropriate software (e.g., GraphPad Prism).

Additional In Vitro Assays:

¢ Anchorage-Independent Growth (Soft Agar Colony Formation): To assess malignant
transformation, seed cells in soft agar and treat with STF-118804. The compound significantly
reduces the number and size of colonies formed after 2-3 weeks [1].

e Apoptosis Detection: To confirm cell death mechanism, treat sensitive cells (e.g., MV4-11 leukemia
cells) with STF-118804. Analyze cells using flow cytometry after Annexin V/propidium iodide staining,
which demonstrates apoptosis induction without antecedent cell cycle arrest [3].

In Vivo Efficacy Protocols

STF-118804 has shown efficacy in orthotopic mouse models of pancreatic cancer and acute lymphoblastic

leukemia, with reduced tumor growth and improved survival [2] [1].

Detailed Protocol (Orthotopic Pancreatic Cancer Model) [1]:

¢ Animal Model: Nude mice (4-6 weeks old).

e Tumor Inoculation: Orthotopically implant Panc-1 cells expressing GFP-luciferase into the pancreas
to establish tumors.

e Dosing Formulation: The specific formulation should be optimized, but commonly used in vivo
formulations for similar compounds include 5% DMSO, 40% PEG300, 5% Tween 80, and 50% saline
[4].

e Dosage and Administration: Administer 25 mglkg of STF-118804 via intraperitoneal (i.p.)
injection.

¢ Dosing Schedule: Treat mice daily for a period of 3 weeks.

o Efficacy Monitoring: Monitor tumor growth periodically using in vivo bioluminescence imaging (IVIS)
and measure final tumor weight and size at the endpoint. The study demonstrated that this regimen
reduces tumor growth without significant toxicity [1].

Alternative Protocol (Leukemia Model) [2] [3]:

e Animal Model: Mice with orthotopic xenotransplants of high-risk ALL cells (e.g., MV4-11).
e Dosing Formulation: Can be formulated in a 20% (w/v) solution of 2-hydroxypropyl-p-cyclodextrin

[4].
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e Dosage and Administration: Administer 25 mglkg via subcutaneous (s.c.) injection.

e Dosing Schedule: Administer twice daily for 20 days.

o Efficacy Endpoint: The primary endpoint is often survival, with STF-118804 treatment significantly
improving survival and depleting leukemia-initiating cells [2] [3].

Formulation and Handling

Solubility and Stock Solution Preparation:

e Solubility: STF-118804 is highly soluble in DMSO (up to 47-61 mg/mL) [5] [4]. It is insoluble in
water or ethanol [3] [4].

¢ Stock Solution: Prepare a concentrated stock solution in DMSO (e.g., 10-50 mM). Aliquot the stock
solution to avoid repeated freeze-thaw cycles.

e Storage of Stock: Store aliquots at -20°C or preferably at -80°C for long-term storage (=2 years).
Solutions in DMSO are stable at -20°C for up to 3 months [5] [4].

In Vivo Formulation Examples: For animal studies, the DMSO stock must be further diluted into an

injectable or oral formulation. Below are two validated examples for injection:

e 5% DMSO, 40% PEG300, 5% Tween 80, 50% Saline [4]. This is a common formulation for
intraperitoneal injection.

e 20% (wlv) 2-Hydroxypropyl-B-cyclodextrin in Saline [4]. This formulation was used in the leukemia
model.

Critical Experimental Considerations

e Control Experiments: Always include a vehicle control (e.g., DMSO at the same concentration used
for STF-118804 treatment) to account for any solvent effects.

¢ Rescue Experiments: To confirm that the effects are on-target via NAMPT inhibition, perform a
rescue experiment by adding exogenous Nicotinamide Mononucleotide (NMN) alongside STF-
118804. NMN should restore NAD+ levels and rescue cell viability [1].

e Combination Therapy: STF-118804 shows additive effects when combined with standard
chemotherapeutic agents like gemcitabine, paclitaxel, and etoposide in pancreatic cancer models [1].

e Handling Note: This product is for research use only and is not for human consumption [6] [2] [3].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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